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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B10831163 Get Quote

This document provides crucial guidance for the safe handling, use, and disposal of VPC-
18005, a small molecule ERG antagonist. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals while maintaining

experimental integrity.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling VPC-
18005. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10831163?utm_src=pdf-interest
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/product/b10831163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Hand Protection Gloves
Chemically resistant,

disposable gloves (e.g., nitrile)

Eye Protection Safety Glasses

ANSI Z87.1 certified safety

glasses with side shields or

goggles

Body Protection Lab Coat Standard laboratory coat

Respiratory Protection Respirator

Required when handling the

compound as a powder or

when engineering controls are

insufficient. A NIOSH-approved

N95 or higher-rated respirator

is recommended

Note: It is crucial to use PPE made of materials that have been tested for resistance to the

specific chemicals being handled. Always inspect PPE for integrity before use.

Operational Plan: From Receipt to Disposal
A systematic approach to handling VPC-18005 is essential to minimize exposure and

contamination risk. The following workflow outlines the key steps.
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Caption: Experimental workflow for handling VPC-18005.
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Disposal Plan
All waste materials contaminated with VPC-18005 must be treated as hazardous chemical

waste. This includes, but is not limited to, pipette tips, centrifuge tubes, gloves, and any excess

or expired compound.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. Do not pour

down the drain.

Sharps
Dispose of in a designated sharps container for

hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols
VPC-18005 has been utilized in various in vitro and in vivo studies to investigate its inhibitory

effects on the ERG transcription factor in prostate cancer.

In Vitro Luciferase Reporter Assay
This assay is used to quantify the inhibitory effect of VPC-18005 on ERG-mediated gene

transcription.

Methodology:

Seed prostate cancer cells (e.g., VCaP) in a 96-well plate.

Transfect cells with a luciferase reporter plasmid containing an ERG-responsive promoter.

Treat the cells with varying concentrations of VPC-18005 (e.g., 0.1 µM to 50 µM) or a vehicle

control (e.g., DMSO).
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Incubate for 24-48 hours.

Lyse the cells and measure luciferase activity using a luminometer.

Normalize luciferase activity to a co-transfected control plasmid (e.g., Renilla luciferase) to

account for variations in transfection efficiency and cell number.

Cell Migration and Invasion Assays
These assays assess the impact of VPC-18005 on the migratory and invasive capabilities of

cancer cells.

Methodology:

Seed ERG-expressing prostate cancer cells in the upper chamber of a transwell insert (with

or without a Matrigel coating for invasion and migration assays, respectively).

Add media containing a chemoattractant (e.g., fetal bovine serum) to the lower chamber.

Treat the cells in the upper chamber with VPC-18005 or a vehicle control.

Incubate for a specified period (e.g., 24 hours).

Remove non-migrated/invaded cells from the top of the insert.

Fix and stain the cells that have migrated/invaded to the bottom of the insert.

Quantify the number of migrated/invaded cells by microscopy.

Zebrafish Xenograft Model of Metastasis
This in vivo model is used to evaluate the effect of VPC-18005 on cancer cell metastasis.

Methodology:

Microinject fluorescently labeled human prostate cancer cells into the yolk sac of zebrafish

embryos.

Expose the embryos to VPC-18005 or a vehicle control in the surrounding water.
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Monitor the dissemination of cancer cells from the yolk sac to other parts of the embryo over

several days using fluorescence microscopy.

Quantify the extent of metastasis by counting the number of fluorescent cells that have

migrated beyond the injection site.

Signaling Pathway
VPC-18005 functions by directly targeting the ERG-ETS domain, thereby inhibiting its ability to

bind to DNA and regulate the transcription of target genes involved in cell migration, invasion,

and metastasis.

VPC-18005 Mechanism of Action
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Caption: VPC-18005 signaling pathway.
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[https://www.benchchem.com/product/b10831163#personal-protective-equipment-for-
handling-vpc-18005]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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